5-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-fluorobenzoic acid

• IUPAC Name: 5-(9H-fluoren-9-ylmethoxycarbonylamino)-2-fluorobenzoic acid
• InChI: InChI=1S/C22H16FNO4/c23-20-10-9-13(11-18(20)21(25)26)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26)
• InChI Key: BNYGAHXKRAPKLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC(=C(C=C4)F)C(=O)O
• Molecular Formula: C22H16FNO4
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound could potentially involve a C-H Activation methodology. The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino group, which is further attached to a 2-fluorobenzoic acid group. The Fmoc group is a common protecting group used in peptide synthesis.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of the Fmoc group, which can undergo various reactions during peptide synthesis.

Scientific Research Applications

Peptide Synthesis

. It acts as a protective group for the amino group during peptide synthesis, preventing unwanted side reactions. .

Synthesis of Unnatural Amino Acids

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Stability and Shelf-life

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Aqueous Washing Operations

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Coupling Agents in Peptide Synthesis

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Synthesis of Complex Peptides

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Safety And Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions for this compound could involve further development and optimization of the synthesis process, as well as exploration of its potential applications in peptide synthesis and other areas of chemistry.